methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate

• IUPAC Name: methyl 2-[3-[[(4-fluorobenzoyl)amino]methyl]piperidine-1-carbonyl]benzoate
• InChI: InChI=1S/C22H23FN2O4/c1-29-22(28)19-7-3-2-6-18(19)21(27)25-12-4-5-15(14-25)13-24-20(26)16-8-10-17(23)11-9-16/h2-3,6-11,15H,4-5,12-14H2,1H3,(H,24,26)
• InChI Key: AZIWMCUUDHSEQC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C(=O)N2CCCC(C2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H23FN2O4
• Molecular Weight: 398.4 g/mol

Description

Methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate, also known as JNJ-5207852, is a small molecule that has been extensively studied for its potential therapeutic effects. This compound has been shown to have promising results in the treatment of various diseases, including cancer and neurological disorders. In

Mechanism of Action

The mechanism of action of methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate involves the inhibition of histone deacetylase (HDAC) enzymes. HDAC enzymes are involved in the regulation of gene expression and play a role in various cellular processes, including cell growth and differentiation. Inhibition of HDAC enzymes by methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate results in the upregulation of certain genes that are involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects:
methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate has been shown to have several biochemical and physiological effects. In cancer, methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurological disorders, methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate has been shown to have neuroprotective effects and improve cognitive function. methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate has also been shown to have anti-inflammatory effects and inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate has several advantages for lab experiments. It is a small molecule that is easy to synthesize and has good bioavailability. It has also been extensively studied, and its mechanism of action is well understood. However, methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate also has some limitations for lab experiments. It has low selectivity for HDAC enzymes, which can lead to off-target effects. It also has poor solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

For the study of methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate include the development of more selective HDAC inhibitors, the study of methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate in combination with other drugs, and the development of new synthesis methods.

Synthesis Methods

The synthesis method of methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate involves a series of chemical reactions that result in the formation of the final product. The synthesis begins with the reaction of 4-fluorobenzoyl chloride with piperidine to form the intermediate 4-fluorobenzoylpiperidine. This intermediate is then reacted with methyl 2-bromobenzoate to form the final product, methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate. The synthesis of this compound has been reported in several scientific publications.

Scientific Research Applications

Methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate has been extensively studied for its potential therapeutic effects. It has been shown to have promising results in the treatment of various diseases, including cancer and neurological disorders. In cancer, methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurological disorders, methyl 2-[(3-{[(4-fluorobenzoyl)amino]methyl}-1-piperidinyl)carbonyl]benzoate has been shown to have neuroprotective effects and improve cognitive function.